![molecular formula C10H11N5OS B5855167 2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-phenylacetamide CAS No. 6045-28-9](/img/structure/B5855167.png)
2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-phenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine. This compound is commonly known as MTA or 5-MTA and is a member of the tetrazole family of compounds. MTA has been found to exhibit a range of biological and pharmacological properties that make it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of MTA is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the production of inflammatory mediators. MTA has also been found to inhibit the growth of certain types of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
MTA has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes. MTA has also been found to reduce the activity of certain enzymes that are involved in the production of these mediators. In addition, MTA has been found to induce apoptosis in certain types of cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
One advantage of using MTA in lab experiments is its ability to selectively target certain enzymes and cell types. This makes it a useful tool for investigating the role of these enzymes and cells in various biological processes. However, one limitation of using MTA in lab experiments is its potential toxicity, which can limit its usefulness in certain applications.
Future Directions
There are several future directions for research involving MTA. One area of interest is its potential use as a diagnostic tool for certain types of cancer. Another area of interest is its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis. Further research is also needed to fully understand the mechanism of action of MTA and its potential applications in medicine.
Synthesis Methods
MTA can be synthesized using a variety of methods, including the reaction of phenylacetyl chloride with sodium azide, followed by reaction with methyl thiocyanate. Another method involves the reaction of phenylacetic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with sodium azide and methyl thiocyanate to form MTA.
Scientific Research Applications
MTA has been extensively studied for its potential applications in medicine. It has been found to exhibit a range of biological and pharmacological properties, including anti-inflammatory, analgesic, and anti-tumor activities. MTA has also been investigated for its potential use as a diagnostic tool for certain types of cancer.
properties
IUPAC Name |
2-(1-methyltetrazol-5-yl)sulfanyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N5OS/c1-15-10(12-13-14-15)17-7-9(16)11-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,11,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJCMEWPHGBUIRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=N1)SCC(=O)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80975848 |
Source
|
Record name | 2-[(1-Methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylethanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80975848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylacetamide | |
CAS RN |
6045-28-9 |
Source
|
Record name | 2-[(1-Methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylethanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80975848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.